Cas no 1361865-87-3 (6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid)
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid
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- Inchi: 1S/C12H6Cl2FNO2/c13-6-1-2-8(14)7(5-6)10-4-3-9(15)11(16-10)12(17)18/h1-5H,(H,17,18)
- InChI Key: NLADDACBHWXVTR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1C=CC(=C(C(=O)O)N=1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- XLogP3: 3.7
- Topological Polar Surface Area: 50.2
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029352-250mg |
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid |
1361865-87-3 | 97% | 250mg |
$680.00 | 2022-04-02 | |
| Alichem | A023029352-500mg |
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid |
1361865-87-3 | 97% | 500mg |
$999.60 | 2022-04-02 | |
| Alichem | A023029352-1g |
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid |
1361865-87-3 | 97% | 1g |
$1,831.20 | 2022-04-02 |
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid
Recent Advances in the Study of 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS: 1361865-87-3)
6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS: 1361865-87-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dichlorophenyl and fluoropicolinic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.
One of the key areas of research has been the optimization of synthetic routes for 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. The method involves a multi-step process starting from 2,5-dichlorobenzaldehyde, followed by fluorination and picolinic acid coupling. This advancement is critical for enabling large-scale production and further pharmacological evaluation.
In terms of biological activity, recent findings suggest that 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid exhibits potent inhibitory effects on specific enzyme targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its activity against a novel kinase implicated in inflammatory pathways. The compound demonstrated sub-micromolar IC50 values, highlighting its potential as an anti-inflammatory agent. Further structural-activity relationship (SAR) studies are underway to optimize its selectivity and potency.
Another significant development is the exploration of 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid in combination therapies. Preliminary data from a collaborative study between academic and industry researchers (2024) indicate synergistic effects when used alongside existing chemotherapeutic agents. This could open new avenues for its application in oncology, particularly in resistant cancer types. However, detailed pharmacokinetic and toxicological studies are still needed to validate these findings.
In conclusion, 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS: 1361865-87-3) represents a promising candidate in drug discovery, with recent research underscoring its synthetic accessibility, biological efficacy, and therapeutic potential. Continued investigation into its mechanisms and applications will be essential to fully realize its clinical benefits.
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